93-05-0

N,N-Diethyl-P-phenylenediamine

In Stock

• CAS RN:
• 93-05-0

• Formula:
• C10H16N2

• InChI:
• InChI=1S/C10H16N2/c1-3-12(4-2)10-7-5-9(11)6-8-10/h5-8H,3-4,11H2,1-2H3

• InChIKey:
• QNGVNLMMEQUVQK-UHFFFAOYSA-N

• The reaction of chlorine and N,N-diethyl-p-phenylenediamine for sensitive square-wave voltammetric detection of chlorine has been studied.
  Reddish brown or black liquid. (NTP, 1992)
  

3-(Methylamino)propanenitrile

In Stock

• CAS RN:
• 693-05-0

• Formula:
• C4H8N2

• InChI:
• InChI=1S/C4H8N2/c1-6-4-2-3-5/h6H,2,4H2,1H3

• InChIKey:
• UNIJBMUBHBAUET-UHFFFAOYSA-N

• 3-(Methylamino)propanenitrile, also known as 3-(Methylamino)propanenitrile, is a useful research compound. Its molecular formula is C4H8N2 and its molecular weight is 84.12 g/mol. The purity is usually 95%.

Isochroman

In Stock

• CAS RN:
• 493-05-0

• Formula:
• C9H10O

• InChI:
• InChI=1S/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2

• InChIKey:
• HEBMCVBCEDMUOF-UHFFFAOYSA-N

• Isochromane is a member of isochromanes.

N-Tritylglycine

In Stock

• CAS RN:
• 5893-05-0

• Formula:
• C21H19NO2

• InChI:
• InChI=1S/C21H19NO2/c23-20(24)16-22-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,22H,16H2,(H,23,24)

• InChIKey:
• XUXRXWLKUYPGMZ-UHFFFAOYSA-N

• N-Tritylglycine is a useful research compound. Its molecular formula is C21H19NO2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.

Methyl 2,3,4-tri-O-acetyl-6-azido-6-deoxy-alpha-D-glucopyranoside

In Stock

• CAS RN:
• 21893-05-0

• Formula:
• C13H19N3O8

• InChI:
• InChI=1S/C13H19N3O8/c1-6(17)21-10-9(5-15-16-14)24-13(20-4)12(23-8(3)19)11(10)22-7(2)18/h9-13H,5H2,1-4H3/t9-,10-,11+,12-,13+/m1/s1

• InChIKey:
• RRMTXDYAGCJCDG-LBELIVKGSA-N

• Methyl 2,3,4-tri-O-acetyl-6-azido-6-deoxy-alpha-D-glucopyranoside is a useful research compound. Its molecular formula is C13H19N3O8 and its molecular weight is 345.31 g/mol. The purity is usually 95%.

N-(3-Aminopropyl)-4-methylpyridin-2-amine

In Stock

• CAS RN:
• 92993-05-0

• Formula:
• C9H15N3

• InChI:
• InChI=1S/C9H15N3/c1-8-3-6-12-9(7-8)11-5-2-4-10/h3,6-7H,2,4-5,10H2,1H3,(H,11,12)

• InChIKey:
• AECVAARGMKOYMI-UHFFFAOYSA-N

• N-(3-Aminopropyl)-4-methylpyridin-2-amine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.

3-Amino-N-(3-trifluoromethyl-phenyl)-benzenesulfonamide

In Stock

• CAS RN:
• 327093-05-0

• Formula:
• C13H11F3N2O2S

• InChI:
• InChI=1S/C13H11F3N2O2S/c14-13(15,16)9-3-1-5-11(7-9)18-21(19,20)12-6-2-4-10(17)8-12/h1-8,18H,17H2

• InChIKey:
• LNRXTKNBQCSDLR-UHFFFAOYSA-N

• 3-Amino-N-(3-trifluoromethyl-phenyl)-benzenesulfonamide is a useful research compound. Its molecular formula is C13H11F3N2O2S and its molecular weight is 316.3. The purity is usually 95%.

4,6-dimethyl-2-[({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)sulfanyl]pyridine-3-carbonitrile

In Stock

• CAS RN:
• 872193-05-0

• Formula:
• C21H18N2O2S

• InChI:
• InChI=1S/C21H18N2O2S/c1-12-6-13(2)23-21(18(12)10-22)26-11-16-9-20(24)25-19-8-15-5-3-4-14(15)7-17(16)19/h6-9H,3-5,11H2,1-2H3

• InChIKey:
• CQSVUNHUODCHSO-UHFFFAOYSA-N

• 4,6-dimethyl-2-[({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)sulfanyl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H18N2O2S and its molecular weight is 362.45. The purity is usually 95%.

4'-Fluoro-3-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-05-0

• Formula:
• C19H20FNO

• InChI:
• InChI=1S/C19H20FNO/c20-18-9-7-16(8-10-18)19(22)17-6-4-5-15(13-17)14-21-11-2-1-3-12-21/h4-10,13H,1-3,11-12,14H2

• InChIKey:
• VRPOQGSXTSVFLK-UHFFFAOYSA-N

• 4'-Fluoro-3-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H20FNO and its molecular weight is 297.4 g/mol. The purity is usually 95%.

2-(5-Methylpyridin-2-yl)acetic acid

In Stock

• CAS RN:
• 848093-05-0

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-6-2-3-7(9-5-6)4-8(10)11/h2-3,5H,4H2,1H3,(H,10,11)

• InChIKey:
• TYHTUJMBDHMENY-UHFFFAOYSA-N

• 2-(5-Methylpyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.

6-chloro-N-ethyl-N-methylpyridine-3-carboxamide

In Stock

• CAS RN:
• 720693-05-0

• Formula:
• C9H11ClN2O

• InChI:
• InChI=1S/C9H11ClN2O/c1-3-12(2)9(13)7-4-5-8(10)11-6-7/h4-6H,3H2,1-2H3

• InChIKey:
• KRBIGUVPPLFHHE-UHFFFAOYSA-N

• 6-chloro-N-ethyl-N-methylpyridine-3-carboxamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65. The purity is usually 95%.

7,8,17-Trihydroxydocosa-4,9,11,13,15,19-hexaenoic acid

In Stock

• CAS RN:
• 872993-05-0

• Formula:
• C22H32O5

• InChI:
• InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)

• InChIKey:
• OIWTWACQMDFHJG-CCFUIAGSSA-N

• Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; ) and docosahexaenoic acid (DHA; ). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D1 (RvD1) is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase. A 17(R)-epimer of RvD1 can also be generated in aspirin-treated samples. Both RvD1 and its 17(R)-configuration reduce human polymorphonuclear leukocyte (PMNL) transendothelial migration, the earliest event in acute inflammation, with EC50 values of ~30 nM. RvD1 and its aspirin-triggered form also exhibit a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with a maximal inhibition of ~35% at a 10-100 ng dose. Analytical and biological comparisons of synthetic RvD1 ...

2-[(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride

In Stock

• CAS RN:
• 1860993-05-0

• Formula:
• C10H8ClNO5S

• InChI:
• InChI=1S/C10H8ClNO5S/c11-18(15,16)6-5-17-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,5-6H2

• InChIKey:
• KMLRZQIXBFQZSH-UHFFFAOYSA-N

• 2-[(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H8ClNO5S and its molecular weight is 289.69. The purity is usually 95%.

(2,2-Dimethylpropyl)[(2-methoxypyridin-3-yl)methyl]amine

In Stock

• CAS RN:
• 1250093-05-0

• Formula:
• C12H20N2O

• InChI:
• InChI=1S/C12H20N2O/c1-12(2,3)9-13-8-10-6-5-7-14-11(10)15-4/h5-7,13H,8-9H2,1-4H3

• InChIKey:
• QTUNDRAFUJBDHN-UHFFFAOYSA-N

• (2,2-Dimethylpropyl)[(2-methoxypyridin-3-yl)methyl]amine is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.3 g/mol. The purity is usually 95%.